![molecular formula C20H29N3OS B5602364 1-[(1-adamantylthio)acetyl]-3-(1H-imidazol-2-yl)piperidine](/img/structure/B5602364.png)
1-[(1-adamantylthio)acetyl]-3-(1H-imidazol-2-yl)piperidine
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "1-[(1-adamantylthio)acetyl]-3-(1H-imidazol-2-yl)piperidine" often involves multiple steps that may include the formation of imidazole derivatives and the introduction of the adamantyl group. For example, the synthesis of 2-(Adamantan-1-yl)imidazo-[1,2-a]pyridine derivatives involves heating 2-aminopyridine with bromomethyl (adamantan-1-yl) ketone in ethyl acetate, followed by alkylation and other transformations to introduce various functional groups (Yurchenko et al., 2001).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of a piperidine ring, which is a common feature in many biologically active molecules. The adamantyl group adds bulkiness to the molecule, potentially affecting its conformation and interaction with biological targets. The imidazole ring, a common motif in pharmaceuticals, contributes to the molecule's electronic properties and potential hydrogen bonding interactions.
Chemical Reactions and Properties
Compounds containing adamantyl and imidazole groups typically exhibit a range of chemical reactivities due to the presence of multiple functional groups. For instance, imidazopyridines can undergo reactions such as bromination, nitrosation, and other transformations that modify their chemical properties (Yurchenko et al., 2001).
properties
IUPAC Name |
2-(1-adamantylsulfanyl)-1-[3-(1H-imidazol-2-yl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3OS/c24-18(23-5-1-2-17(12-23)19-21-3-4-22-19)13-25-20-9-14-6-15(10-20)8-16(7-14)11-20/h3-4,14-17H,1-2,5-13H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSHFBGXRHZDHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CSC23CC4CC(C2)CC(C4)C3)C5=NC=CN5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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